N-(2-Methoxy-4-methylsulfanylbutyl)-1-methyltriazole-4-carboxamide

• IUPAC Name: N-(2-methoxy-4-methylsulfanylbutyl)-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C10H18N4O2S/c1-14-7-9(12-13-14)10(15)11-6-8(16-2)4-5-17-3/h7-8H,4-6H2,1-3H3,(H,11,15)
• InChI Key: YDTYQTJIJKHQSM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCC(CCSC)OC
• Molecular Formula: C10H18N4O2S
• Molecular Weight: 258.34 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can include the starting materials, the conditions under which the reaction occurs (temperature, pressure, catalysts, etc.), and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms within the molecule. This can be determined using techniques such as X-ray crystallography, NMR spectroscopy, or computational chemistry methods.

Chemical Reactions Analysis

Chemical reactions analysis involves understanding how the compound reacts with other substances. This can include its reactivity, the products it forms, and the conditions under which these reactions occur.

Physical And Chemical Properties Analysis

This involves understanding the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action is particularly relevant for drugs and bioactive compounds. It describes how the compound interacts with biological systems to exert its effects.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with handling the compound. This can include its toxicity, flammability, environmental impact, and any precautions that should be taken when handling it.